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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567

This guide provides a detailed comparison of the performance characteristics of Pigment
Yellow 14 against other prominent diarylide yellow pigments, namely Pigment Yellow 12,
Pigment Yellow 13, and Pigment Yellow 83. This information is intended for researchers,
scientists, and professionals in drug development who utilize pigments in various applications,
from coatings and plastics to printing inks.

Diarylide yellow pigments are a class of organic pigments known for their bright, strong yellow
shades and are widely used across various industries.[1][2] Pigment Yellow 14, specifically, is
a greenish-shade diarylide yellow pigment.[3] It is often compared with other diarylide yellows
based on its hue, tinctorial strength, and fastness properties. For instance, it is noted to be
greener than Pigment Yellow 12 and possesses a lower tinting strength than Pigment Yellow
13.[2][3]

Quantitative Performance Data

The following table summarizes the key performance indicators for Pigment Yellow 14 and its
alternatives, compiled from various technical datasheets.
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Pigment Pigment Pigment Pigment
Property
Yellow 14 Yellow 12 Yellow 13 Yellow 83
Pigment Yellow Pigment Yellow Pigment Yellow Pigment Yellow
C.l. Name
14 12 13 83
C.I. Number 21095[4] 21090[5] 21100[6] 21108[7]
H Greenish Reddish Reddish Reddish
ue
Yellow[8] Yellow[5] Yellow[9] Yellow[7]
Lightfastness
(Full Shade, Blue  5-6[10][11] 4-5[12] 6[13] 7-8[14][15]
Wool Scale 1-8)
Lightfastness
(Tint, Blue Wool ~ 3-5[16] 3[12] 5-6[13] 5-6[15]
Scale 1-8)
Heat Stability
“0) 180-200[2][8] 180[5][12] 180-240[6][17] 200-240[7][14]
Water
Resistance (1-5 5[18] 4-5[12][19] 5[13] 5[7]
Scale)
Acid Resistance
(5% HCI, 1-5 5[18][20] 5[5] 4-5[9] 5[14]
Scale)
Alkali Resistance
(5% NaOH, 1-5 5[18][20] 5[5] 4-5[9] 5[14]
Scale)
Ethanol
Resistance (1-5 4-5[3] 4-5[12] 5[17] 4-5[21]
Scale)
Xylene
Resistance (1-5 3-4[9] 3[19] 4-5[9] 4[15]
Scale)
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MEK Resistance

(1-5 Scale) 3-419] 3-4[12] 4[13] 4[15]

Oil Absorption (

9/100g ) 35-45[11][18] 40-55[22][23] 30-50[6] 30-55[7]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
comparability and reliability. Below are detailed descriptions of the key experimental protocols
used to evaluate the performance of these pigments.

Lightfastness Testing (Blue Wool Scale)

The lightfastness of a pigment, its resistance to fading upon exposure to light, is a critical
performance parameter.[1] The Blue Wool Scale is a widely adopted standard for this
measurement in the pigment and textile industries.[24][25][26]

e Principle: The test involves exposing a sample of the pigment alongside a set of eight
standardized blue wool swatches to a controlled light source.[24] Each blue wool swatch is
dyed with a blue dye of a different known lightfastness, ranging from 1 (very poor) to 8
(excellent).[25]

e Procedure:
o Adrawdown or print of the pigment is prepared on a suitable substrate.

o The prepared sample is placed in a lightfastness testing apparatus, typically equipped with
a xenon arc lamp that simulates the spectral distribution of natural sunlight.[25]

o A standard Blue Wool fading card, containing the eight blue wool strips, is exposed
simultaneously under the same conditions.

o The exposure continues until a specified color change is observed in the sample or for a
predetermined duration.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.atccolor.com/pdf/TDS%20PIGMENT%20YELLOW%2013%20ATC.pdf
https://vipulorganics.com/Suntone%20Yellow%20TDS/Suntone%20Pigment%20Yellow%2012%20TDS.pdf
https://vipulorganics.com/Suntone%20Yellow%20TDS/Suntone%20Pigment%20Yellow%2013%20TDS.pdf
https://vipulorganics.com/Suntone%20Yellow%20TDS/Suntone%20Pigment%20Yellow%2083%20TDS.pdf
https://www.epsilonpigments.com/organic-pigments/Pigment-Yellow-14-ECY01401.html
https://www.union-pigment.com/tds/pigment-yellow-14-un8213.pdf
https://www.imagicchemicals.com/Pigment-pdf/Pigment%20Yellow%2012.pdf
https://www.scribd.com/document/662779054/Pigment-Yellow-12
https://www.union-pigment.com/tds/pigment-yellow-13-un8210.pdf
https://www.union-pigment.com/tds/pigment-yellow-83-un8229.pdf
http://www.drb-mattech.co.uk/uv%20blue%20wool.html
https://en.wikipedia.org/wiki/Blue_Wool_Scale
https://hibiscus-plc.co.uk/blue-wool-scale-and-the-light-fastness-of-ink/
http://www.uvweathering.com/uv_scale.html
https://en.wikipedia.org/wiki/Blue_Wool_Scale
https://hibiscus-plc.co.uk/blue-wool-scale-and-the-light-fastness-of-ink/
https://hibiscus-plc.co.uk/blue-wool-scale-and-the-light-fastness-of-ink/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2915567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

o The lightfastness rating is determined by visually comparing the fading of the pigment
sample to the fading of the eight blue wool strips. The number of the blue wool strip that
shows a similar degree of fading as the pigment sample is assigned as the lightfastness
rating of the pigment.[24]

Heat Stability Testing

This test determines the maximum temperature a pigment can withstand before it starts to
degrade or change color, a crucial factor for applications involving high-temperature
processing, such as in plastics.

e Principle: The pigment is incorporated into a polymer matrix, which is then subjected to a
series of increasing temperatures for a fixed duration. The color change at each temperature
is then evaluated.

e Procedure:

[¢]

The pigment is thoroughly dispersed into a polymer, such as polyethylene or PVC, at a
specified concentration.

o The pigmented polymer is then processed, for example, by injection molding or extrusion,
into small chips or plaques at various temperatures (e.g., in 20°C increments).

o The color of the samples processed at different temperatures is compared to a sample
processed at a low temperature where the pigment is known to be stable.

o The heat stability is reported as the highest temperature at which no significant color
change is observed.

Chemical Resistance Testing

This protocol assesses the ability of a pigment to resist color change when it comes into
contact with various chemicals, including solvents, acids, and alkalis.

e Principle: A coated or printed sample of the pigment is immersed in or spotted with a specific
chemical for a defined period. The change in color is then evaluated against an untreated
sample.
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e Procedure:

o

A drawdown of the pigment in a suitable binder is prepared and allowed to fully cure.

o A piece of absorbent material (e.g., cotton) is saturated with the test chemical (e.g., 5%
HCI, 5% NaOH, or a specific solvent).

o The saturated material is placed on the surface of the pigmented drawdown and covered
to prevent evaporation.

o After a specified time (e.g., 24 hours), the absorbent material is removed, and the surface
is cleaned and dried.

o The tested area is then visually assessed for any color change, bleeding, or other defects
compared to an untreated area of the same sample. The resistance is typically rated on a
1 to 5 scale, where 5 represents no change and 1 represents a severe change.

Pigment Selection Workflow

The selection of an appropriate diarylide yellow pigment is highly dependent on the specific
requirements of the end-use application. The following diagram illustrates a logical workflow for
choosing between Pigment Yellow 14 and its alternatives based on key performance criteria.
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Application Requirements

Select Pigment Yellow 83

Select Pigment Yellow 14

No, Performancg is Key

Consider Pigment Yellow 12 or 14 Consider Pigment Yellow 13 or 83

Click to download full resolution via product page

Caption: A decision tree for selecting a diarylide yellow pigment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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14 and Other Diarylide Yellows]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2915567#performance-of-pigment-yellow-14-against-
other-diarylide-yellow-pigments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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